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Introduction

Tween 85, also known as Polysorbate 85, is a non-ionic surfactant and emulsifier widely
utilized in the biomedical field. Its amphiphilic nature, stemming from a hydrophilic
polyoxyethylene sorbitan head and a lipophilic trioleate tail, makes it an invaluable excipient in
a variety of pharmaceutical formulations. This technical guide provides an in-depth overview of
the applications of Tween 85 in biomedical research, with a focus on its role in drug delivery,
formulation development, and cellular studies. We will explore its physicochemical properties,
detail experimental protocols for its use, and illustrate key mechanisms and workflows.

Physicochemical Properties of Tween 85

A comprehensive understanding of the physicochemical properties of Tween 85 is crucial for its
effective application in biomedical research. These properties influence its behavior in aqueous
and non-aqueous environments, its interaction with other molecules, and its function as a

solubilizer, emulsifier, and stabilizer.
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Property Value Source(s)
Polysorbate 85,

Synonyms Polyoxyethylene (20) sorbitan [1]
trioleate

CAS Number 9005-70-3 [1]12]

Molecular Formula C100H188028 (approximate)

Molecular Weight ~1839 g/mol [3]

Appearance Amber, oily, viscous liquid [41[5]

Density 1.00 - 1.05 g/mL at 20 °C [4]
Dispersible in water; soluble in

N ethanol, methanol, ethyl

Solubility ] [4]
acetate, and most organic
solvents; insoluble in acetone.

HLB Value 11.0 [4]

Critical Micelle Concentration
(CMC)

A specific CMC value for
Tween 85 alone is not readily
available in the literature. For
context, the CMC values for
other common Tweens are:
Tween 20 (0.0499 mM), Tween
40 (0.0333 mM), Tween 60
(0.0167 mM), and Tween 80
(0.015 mM).[6] A study on
mixed micelles found that the
CMC of sodium dodecyl sulfate
(SDS) was altered in the

presence of Tween 85.

Saponification Value

80 - 95 mg KOH/g

[1](7]

Hydroxyl Value

39 - 52 mg KOH/g

[7]
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Core Applications in Biomedical Research

Tween 85's unique properties lend it to a multitude of applications in biomedical research,
primarily centered around improving the delivery and efficacy of therapeutic agents.

Drug Delivery Systems

Tween 85 is a cornerstone in the formulation of various drug delivery systems, particularly for
poorly water-soluble drugs. Its ability to form micelles and stabilize emulsions is key to its
function.[8]

e Nanoemulsions: These are oil-in-water or water-in-oil emulsions with droplet sizes in the
nanometer range. Tween 85 acts as an effective emulsifier, reducing the interfacial tension
between the oil and water phases and preventing droplet coalescence.[6] This is crucial for
creating stable nanoemulsions that can encapsulate lipophilic drugs, enhancing their
solubility and bioavailability.

e Micelles: Above its critical micelle concentration, Tween 85 self-assembles into micelles in
agueous solutions. The hydrophobic tails form the core of the micelle, creating a
microenvironment capable of solubilizing hydrophobic drug molecules. The hydrophilic heads
form the outer shell, allowing the micelle to be dispersed in aqueous media. This micellar
encapsulation protects the drug from degradation and improves its systemic circulation time.

o Nanoparticles: Tween 85 is often used as a stabilizer in the synthesis of polymeric
nanoparticles, such as those made from chitosan.[9] It adsorbs to the surface of the
nanoparticles, preventing their aggregation and ensuring a stable dispersion. This is critical
for maintaining the desired particle size and surface characteristics, which are important for
cellular uptake and drug release kinetics.

Vaccine Formulations

Tween 85, in combination with other surfactants like Span 85, is a component of oil-in-water
emulsion adjuvants, such as MF59. These adjuvants enhance the immune response to vaccine
antigens. The emulsion formulation helps to create a depot effect at the injection site, leading to
a sustained release of the antigen and a more robust and prolonged immune response.

Enhancing Drug Bioavailability
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A significant challenge in drug development is the poor aqueous solubility of many active
pharmaceutical ingredients (APIs), which limits their oral bioavailability. Tween 85 addresses
this by:

e Improving Solubility: As discussed, Tween 85 can significantly increase the solubility of
hydrophobic drugs through micellar encapsulation.[8]

« Inhibiting P-glycoprotein (P-gp): P-gp is an efflux pump found in various tissues, including the
intestines, that can actively transport drugs out of cells, reducing their absorption.
Surfactants like Tween 85 have been shown to inhibit P-gp activity.[10][11] This inhibition
can occur through several mechanisms, including altering membrane fluidity and interfering
with ATP hydrolysis, which powers the pump. By inhibiting P-gp, Tween 85 can increase the
intracellular concentration of co-administered drugs, thereby enhancing their absorption and
bioavailability.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Tween 85.

Preparation of a Nanoemulsion using High-Pressure
Homogenization

This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion for the
encapsulation of a hydrophobic drug.

Materials:

Hydrophobic drug

Oil phase (e.g., medium-chain triglycerides, soybean oil)

Tween 85

Deionized water

High-pressure homogenizer

Methodology:
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o Oil Phase Preparation: Dissolve the hydrophobic drug in the selected oil at the desired
concentration. Gently heat and stir if necessary to ensure complete dissolution.

e Agueous Phase Preparation: Disperse Tween 85 in deionized water. The concentration of
Tween 85 will depend on the desired oil-to-surfactant ratio, typically ranging from 1% to 5%
(Wiv).

e Pre-emulsion Formation: Gradually add the oil phase to the agueous phase while
continuously stirring at a high speed (e.g., 5000-10,000 rpm) using a high-shear mixer for
10-15 minutes. This will form a coarse pre-emulsion.

» High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure
homogenizer. The homogenization pressure and number of passes are critical parameters to
optimize for achieving the desired droplet size and polydispersity index (PDI). A typical
starting point would be 15,000-20,000 psi for 3-5 passes.[12][13]

o Characterization: Analyze the resulting nanoemulsion for droplet size, PDI, and zeta potential
using dynamic light scattering (DLS). The encapsulation efficiency of the drug can be
determined by separating the free drug from the nanoemulsion (e.g., by ultracentrifugation)
and quantifying the drug concentration in the supernatant.

Synthesis of Chitosan Nanoparticles by lonic Gelation

This protocol details the synthesis of chitosan nanopatrticles for drug delivery, using Tween 85
as a stabilizer.

Materials:

Low molecular weight chitosan

Acetic acid

Sodium tripolyphosphate (TPP)

Tween 85

Deionized water
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Methodology:

e Chitosan Solution Preparation: Dissolve chitosan in a 1% (v/v) acetic acid solution to a final
concentration of 0.1-0.5% (w/v). Stir overnight to ensure complete dissolution.

» Addition of Stabilizer: Add Tween 85 to the chitosan solution at a concentration of 0.5-1%
(v/v) and stir for 30 minutes. The addition of Tween 85 helps to prevent aggregation of the
nanoparticles during their formation.[9]

o TPP Solution Preparation: Dissolve TPP in deionized water to a concentration of 0.1% (w/v).

e Nanoparticle Formation: While stirring the chitosan solution at a moderate speed, add the
TPP solution dropwise. The formation of opalescent suspension indicates the formation of
nanoparticles due to the ionic interaction between the positively charged chitosan and the
negatively charged TPP.[14][15]

« Purification: Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm for 30
minutes) to pellet the nanoparticles. Discard the supernatant and resuspend the pellet in
deionized water. Repeat this washing step twice to remove any unreacted reagents.

o Characterization: Analyze the purified nanoparticles for their size, PDI, and zeta potential
using DLS. The morphology of the nanoparticles can be visualized using scanning electron
microscopy (SEM) or transmission electron microscopy (TEM).

In Vitro Drug Release Study using the Dialysis Bag
Method

This protocol describes a common method to evaluate the release of a drug from a Tween 85-
based formulation.

Materials:
e Drug-loaded formulation (e.g., nanoemulsion, nanoparticles)
 Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

¢ Phosphate buffered saline (PBS), pH 7.4
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Shaking incubator or water bath

Methodology:

Membrane Preparation: Cut the dialysis membrane to the desired length and hydrate it in the
release medium (PBS) for at least 30 minutes before use.

Sample Loading: Accurately measure a specific volume of the drug-loaded formulation and
place it inside the dialysis bag. Securely close both ends of the bag.

Release Study: Immerse the dialysis bag in a known volume of pre-warmed PBS (37°C) in a
beaker or flask. The volume of the release medium should be sufficient to maintain sink
conditions (i.e., the concentration of the released drug should not exceed 10-15% of its
saturation solubility in the medium).

Sampling: Place the setup in a shaking incubator or water bath at 37°C with gentle agitation.
At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot
of the release medium and replace it with an equal volume of fresh, pre-warmed PBS.[16]
[17][18][19][20]

Drug Quantification: Analyze the collected samples for drug concentration using a suitable
analytical method, such as UV-Vis spectrophotometry or high-performance liquid
chromatography (HPLC).

Data Analysis: Calculate the cumulative percentage of drug released at each time point and
plot it against time to obtain the drug release profile.

Cell Viability Assessment using the MTT Assay

This protocol is used to assess the cytotoxicity of a Tween 85-containing formulation on a cell

line.

Materials:

Cell line of interest

Complete cell culture medium
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Tween 85-based formulation

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
96-well cell culture plate

Microplate reader

Methodology:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-
10,000 cells/well) and allow them to adhere overnight in a CO2 incubator at 37°C.

Treatment: Prepare serial dilutions of the Tween 85-based formulation in complete cell
culture medium. Remove the old medium from the wells and add 100 pL of the different
concentrations of the formulation to the respective wells. Include wells with untreated cells
(negative control) and cells treated with a known cytotoxic agent (positive control). Also,
include wells with the formulation vehicle (Tween 85 solution without the drug) to assess the
cytotoxicity of the excipient itself.

Incubation: Incubate the plate for a specific period (e.g., 24, 48, or 72 hours) in the CO2
incubator.

MTT Addition: After the incubation period, add 10 pL of the MTT solution to each well and
incubate for another 2-4 hours. During this time, viable cells with active mitochondria will
reduce the yellow MTT to purple formazan crystals.[21][22]

Formazan Solubilization: Carefully remove the medium containing MTT and add 100 pL of
the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up
and down to ensure complete dissolution.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm
using a microplate reader.
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o Data Analysis: Calculate the percentage of cell viability for each treatment group relative to

the untreated control cells.

Visualizations: Workflows and Mechanisms

To further elucidate the practical applications and mechanisms of action of Tween 85, the
following diagrams are provided in the DOT language for use with Graphviz.

Workflow for Nanoemulsion Preparation

Oil Phase Preparation

Oil (e.g., MCT)

v
Hydrophobic Drug > Dissolve Drug in Oil A

[« 5
=%

to * Emulsification Process

High-Shear Mixing .| High-Pressure

Aqueous Phase Preparation (Pre-emulsion) | Homogenization Nanoemulsion
Deionized Water Disperse Tween 85 in Water

A

A4

Tween 85

Click to download full resolution via product page

Caption: Workflow for preparing a drug-loaded nanoemulsion using Tween 85.

Workflow for Chitosan Nanoparticle Synthesis
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Caption: Workflow for the synthesis of chitosan nanopatrticles stabilized with Tween 85.

Mechanism of P-glycoprotein Inhibition by Tween 85
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Caption: Mechanism of Tween 85 enhancing drug absorption by inhibiting P-glycoprotein.

Conclusion

Tween 85 is a versatile and indispensable excipient in modern biomedical research and
pharmaceutical development. Its ability to enhance the solubility and bioavailability of poorly
water-soluble drugs, stabilize complex formulations like nanoemulsions and nanopatrticles, and
act as a component in vaccine adjuvants underscores its importance. The detailed protocols
and illustrative workflows provided in this guide offer a practical resource for researchers and
scientists aiming to leverage the unique properties of Tween 85 in their work. As drug delivery
technologies continue to advance, the multifaceted applications of Tween 85 are likely to
expand, further solidifying its role in the development of more effective and patient-friendly
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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